Cas no 2382801-47-8 ((2R)-2-{bicyclo[4.1.0]hept-3-en-3-yl}-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetic acid)

(2R)-2-{bicyclo[4.1.0]hept-3-en-3-yl}-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetic acid is a chiral, Fmoc-protected amino acid derivative featuring a bicyclo[4.1.0]heptene scaffold. Its rigid bicyclic structure enhances conformational control, making it valuable in peptide synthesis and medicinal chemistry applications. The Fmoc group ensures compatibility with solid-phase peptide synthesis (SPPS), allowing selective deprotection under mild basic conditions. The compound’s stereocenter at the α-position and unsaturated cycloheptene ring offer opportunities for further functionalization, enabling the design of constrained peptidomimetics or bioactive probes. Its high purity and defined stereochemistry make it suitable for research requiring precise molecular architecture, particularly in drug discovery and structural studies.
(2R)-2-{bicyclo[4.1.0]hept-3-en-3-yl}-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetic acid structure
2382801-47-8 structure
Product Name:(2R)-2-{bicyclo[4.1.0]hept-3-en-3-yl}-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetic acid
CAS No:2382801-47-8
MF:C24H23NO4
MW:389.44372677803
CID:6259162
PubChem ID:165934043
Update Time:2025-10-31

(2R)-2-{bicyclo[4.1.0]hept-3-en-3-yl}-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetic acid Chemical and Physical Properties

Names and Identifiers

    • (2R)-2-{bicyclo[4.1.0]hept-3-en-3-yl}-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetic acid
    • 2382801-47-8
    • EN300-6494138
    • Inchi: 1S/C24H23NO4/c26-23(27)22(15-10-9-14-11-16(14)12-15)25-24(28)29-13-21-19-7-3-1-5-17(19)18-6-2-4-8-20(18)21/h1-8,10,14,16,21-22H,9,11-13H2,(H,25,28)(H,26,27)/t14?,16?,22-/m1/s1
    • InChI Key: KUJXCSPFZVHADJ-SDDNFHFQSA-N
    • SMILES: OC([C@@H](C1=CCC2CC2C1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

  • Exact Mass: 389.16270821g/mol
  • Monoisotopic Mass: 389.16270821g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 6
  • Complexity: 666
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 75.6Ų

(2R)-2-{bicyclo[4.1.0]hept-3-en-3-yl}-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetic acid Pricemore >>

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Additional information on (2R)-2-{bicyclo[4.1.0]hept-3-en-3-yl}-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetic acid

Compound CAS No. 2382801-47-8: (2R)-2-{bicyclo[4.1.0]hept-3-en-3-yl}-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetic Acid

The compound with CAS No. 2382801-47-8, named as (2R)-2-{bicyclo[4.1.0]hept-3-en-3-yl}-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetic acid, is a highly specialized organic molecule with significant applications in the field of organic synthesis and drug discovery. This compound is characterized by its complex structure, which includes a bicyclo[4.1.0]heptene framework and a fluorenylmethoxycarbonyl (Fmoc) protecting group, making it a valuable intermediate in peptide synthesis and other advanced chemical processes.

The bicyclo[4.1.0]heptene system is a key structural feature of this compound, contributing to its unique physical and chemical properties. This bicyclic structure provides rigidity and stability, which are essential for its role in various chemical reactions. The Fmoc group, on the other hand, is widely used as a protective group in peptide synthesis due to its excellent stability under basic conditions and ease of removal under acidic conditions.

Recent studies have highlighted the potential of this compound in the development of novel therapeutic agents. For instance, researchers have explored its use as a building block in the synthesis of bioactive molecules with potential applications in oncology and neurodegenerative diseases. The compound's ability to form stable amide bonds and its compatibility with various coupling reagents make it an ideal candidate for constructing complex peptide frameworks.

In terms of synthesis, the preparation of (2R)-2-{bicyclo[4.1.0]hept-3-en-3-yl}-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetic acid involves multi-step processes that require precise control over stereochemistry and reaction conditions. The use of chiral resolution techniques has been pivotal in ensuring the high enantiomeric purity of the final product, which is critical for its application in asymmetric synthesis.

Moreover, advancements in computational chemistry have enabled researchers to better understand the electronic properties and reactivity of this compound at the molecular level. These insights have facilitated the design of more efficient synthetic routes and improved the overall yield of the compound.

The compound's role as an intermediate in peptide synthesis has been further enhanced by its compatibility with solid-phase synthesis techniques. This has significantly streamlined the process of constructing peptide libraries, which are essential for high-throughput screening in drug discovery.

Recent research has also focused on exploring the biological activity of derivatives of this compound. For example, studies have demonstrated that certain analogs exhibit potent inhibitory activity against key enzymes involved in cancer progression, such as proteasomes and kinases.

In conclusion, (2R)-2-{bicyclo[4.1.0]hept-3-en-3-yl}-2-({[(9H-fluoren

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